Cas no 1203076-61-2 (N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide
• CAS No: 1203076-61-2
• MF: C₁₅H₁₂ClN₅O₂S₂
• MW: 393.871078491211
• CID: 6263495
• PubChem ID: 45502153
• Update Time: 2025-07-09

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide
• 1203076-61-2
• N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-2-(3-chloroanilino)-1,3-thiazole-4-carboxamide
• N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-((3-chlorophenyl)amino)thiazole-4-carboxamide
• N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[(3-chlorophenyl)amino]-1,3-thiazole-4-carboxamide
• F5448-0173
• AKOS024508471

• Inchi： 1S/C15H12ClN5O2S2/c16-8-2-1-3-9(4-8)18-14-20-11(7-25-14)13(23)21-15-19-10(6-24-15)5-12(17)22/h1-4,6-7H,5H2,(H2,17,22)(H,18,20)(H,19,21,23)
• InChI Key： YIPDLZIQHYBQFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC(=CS1)C(NC1=NC(=CS1)CC(N)=O)=O

Computed Properties

• Exact Mass: 393.0120947g/mol
• Monoisotopic Mass: 393.0120947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide (CAS No. 1203076-61-2)

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide (CAS No. 1203076-61-2) is a specialized organic compound featuring a unique thiazole backbone with multiple functional groups, including a carbamoylmethyl moiety and a 3-chlorophenyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its structural complexity and heterocyclic nature make it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for thiazole derivatives in medicinal chemistry, driven by their versatility in drug design and molecular recognition. The presence of the carboxamide group in CAS No. 1203076-61-2 enhances its ability to form hydrogen bonds, a critical feature for ligand-protein interactions. Researchers are actively exploring its applications in kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide exemplifies advancements in green chemistry. Its synthesis often involves catalyzed cross-coupling reactions, a topic frequently searched in academic databases. The compound’s chlorophenyl group introduces steric and electronic effects, influencing its reactivity and metabolic stability—a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

In agrochemical applications, this compound’s thiazole core is investigated for its potential as a plant growth regulator or pest control agent. The 3-chlorophenyl moiety may contribute to systemic activity in plants, addressing modern challenges like resistance management and sustainable farming. These attributes resonate with global searches for eco-friendly crop protection solutions.

Analytical characterization of CAS No. 1203076-61-2 typically employs HPLC, NMR, and mass spectrometry, techniques widely discussed in open-access journals. Its crystalline properties and solubility profile are critical for formulation development, a hot topic in pharmaceutical technology forums. The compound’s stability under physiological conditions is another area of active research, particularly for oral bioavailability optimization.

As the scientific community shifts toward AI-driven drug discovery, N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-(3-chlorophenyl)amino-1,3-thiazole-4-carboxamide serves as a case study for machine learning models predicting molecular properties. Its QSAR (Quantitative Structure-Activity Relationship) data are valuable for training algorithms, a trend reflected in rising searches for computational chemistry tools.

In conclusion, CAS No. 1203076-61-2 represents a multifaceted compound with applications spanning drug development, agrochemical innovation, and computational research. Its structural features and functional groups align with contemporary scientific priorities, making it a relevant subject for both academia and industry. Future studies may explore its synergistic effects in combination therapies or nanocarrier delivery systems, further expanding its utility.